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Compound of Interest

Compound Name: Sodium zirconium lactate

Cat. No.: B084147

For Immediate Implementation: This document provides essential safety and logistical
information for researchers, scientists, and drug development professionals working with
Sodium Zirconium Lactate. Adherence to these procedures is critical for ensuring a safe
laboratory environment and the integrity of your research.

Sodium Zirconium Lactate is a chemical compound that requires careful handling due to its
potential health hazards. It can cause mild skin irritation and serious eye irritation.[1] Inhalation
or ingestion of the substance may be harmful, and it may also cause respiratory irritation.[1] To
mitigate these risks, the following operational, emergency, and disposal plans must be strictly
followed.

Operational Plan: Safe Handling of Sodium
Zirconium Lactate

All personnel handling Sodium Zirconium Lactate must be thoroughly trained on these
procedures before commencing any work.

1. Engineering Controls and Personal Protective Equipment (PPE):

o Ventilation: All handling of Sodium Zirconium Lactate, especially when generating dust or
aerosols, must be conducted in a certified chemical fume hood to minimize inhalation
exposure.[1]
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Eye and Face Protection: Chemical safety goggles are mandatory. In situations where
splashing is a risk, a face shield must be worn in addition to goggles.

Skin Protection:

o Gloves: Chemical-resistant, impermeable gloves are required. Regularly inspect gloves for
any signs of degradation or perforation.

o Lab Coat: A lab coat or an impervious apron should be worn to protect from skin contact.

Respiratory Protection: In instances where engineering controls are not sufficient to maintain
exposure below acceptable levels, a NIOSH-approved respirator may be required.[2]

. Step-by-Step Handling Procedure:
Preparation:
o Ensure the chemical fume hood is functioning correctly.
o Gather all necessary equipment and reagents.
o Don the required personal protective equipment as outlined above.
Dispensing:
o Carefully open the container to avoid creating dust.
o Use a spatula or other appropriate tool to transfer the desired amount of the solid.

o If working with a solution, use a pipette or other liquid handling device to minimize
splashing.

During Use:
o Keep the container of Sodium Zirconium Lactate closed when not in use.
o Avoid contact with skin, eyes, and clothing.[2]

o Do not eat, drink, or smoke in the work area.
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e Post-Handling:
o Thoroughly wash hands with soap and water after handling.
o Clean the work area and any contaminated equipment.
o Properly store or dispose of the Sodium Zirconium Lactate and any waste materials.
Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.
1. Exposure Response:

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[2] Seek immediate medical attention.[2]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. If irritation persists, seek medical attention.

« Inhalation: Move the affected individual to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[3] Seek immediate medical
attention.

2. Spill Response:
o Evacuate: Clear the immediate area of all personnel.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, absorb the material with an inert absorbent such as sand or
vermiculite.[1][2]

o Clean-up: Carefully scoop the absorbed material into a labeled, sealed container for
disposal.[1]
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» Decontaminate: Clean the spill area with a suitable decontaminating agent and wipe dry.
e Report: Report the incident to the appropriate safety officer.

Disposal Plan

All waste containing Sodium Zirconium Lactate must be treated as hazardous waste and
disposed of according to institutional and local regulations.

» Waste Collection: Collect all solid and liquid waste containing Sodium Zirconium Lactate in
clearly labeled, sealed, and compatible containers.

o Disposal Route: Do not dispose of Sodium Zirconium Lactate down the drain.[3] Arrange
for disposal through a licensed chemical waste disposal company.[3]

Hazard and Safety Data Summary

Personal Protective

Hazard Classification GHS Hazard Statement .
Equipment (PPE)
) o Causes mild skin irritation Chemical-resistant gloves, Lab
Skin Irritation
(H316) coat/apron
o Causes serious eye irritation Chemical safety goggles, Face
Eye Irritation ) ) ]
(H319)[1] shield (if splashing)
o May be harmful if swallowed
Acute Toxicity (Oral) Standard laboratory PPE
(H303)
. _ May be harmful if inhaled Chemical fume hood,
Acute Toxicity (Inhalation) ) )
(H333) Respirator (if needed)
) o May cause respiratory irritation )
Respiratory Irritation Chemical fume hood
(H335)[1]

Workflow for Safe Handling of Sodium Zirconium
Lactate
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Caption: Workflow for the safe handling of Sodium Zirconium Lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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